N-(2-((4-methoxyphenyl)carbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[2-[(4-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C30H22N2O5/c1-35-19-16-14-18(15-17-19)31-30(34)28-27(22-10-4-7-13-25(22)37-28)32-29(33)26-20-8-2-5-11-23(20)36-24-12-6-3-9-21(24)26/h2-17,26H,1H3,(H,31,34)(H,32,33)
• InChI Key: YQJUBVWSMCGABX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4C5=CC=CC=C5OC6=CC=CC=C46
• Molecular Formula: C30H22N2O5
• Molecular Weight: 490.5 g/mol

Description

N-(2-((4-methoxyphenyl)carbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as XN and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Characterization

A number of studies have focused on the synthesis and chemical characterization of compounds with structures similar to N-(2-((4-methoxyphenyl)carbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide, highlighting the diverse methods used to create these compounds and their derivatives. For instance, research on the synthesis and characterization of novel 5-(benzofuran-2-yl)-N'-(2- substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives showcases innovative cyclocondensation reactions, providing insights into the chemical properties and potential applications of these compounds in various fields (Idrees, Kola, & Siddiqui, 2019).

Pharmacological Applications

Several studies have demonstrated the pharmacological potential of benzofuran and xanthene derivatives, including neuroprotective and antioxidant effects. For example, a study on novel benzofuran-2-carboxamide derivatives revealed considerable neuroprotective action against NMDA-induced excitotoxicity, suggesting these compounds could serve as potential treatments for neurodegenerative diseases (Cho et al., 2015). Another study synthesized 2-substituted benzofuran hydroxamic acids, finding them to be potent inhibitors of the 5-lipoxygenase enzyme, which is involved in inflammatory processes (Ohemeng et al., 1994).

Antimicrobial and Antipathogenic Activities

Compounds similar to this compound have shown promise in antimicrobial and antipathogenic applications. A study on the synthesis, characterization, and antimicrobial screening of novel benzofuran derivatives demonstrated their effectiveness against a range of pathogenic microorganisms, indicating potential uses in developing new antimicrobial agents (Idrees et al., 2019). Furthermore, bioassay-guided investigation of the Tanzanian plant Pyrenacantha kaurabassana identified anti-HIV active compounds, showcasing the potential for discovering new treatments for viral infections (Omolo et al., 2012).